Cas no 2089769-97-9 (2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 2089769-97-9
• MF: C₈H₅Cl₂N₃O₂
• MW: 246.050199270248
• CID: 4636712
• Update Time: 2025-10-21

2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, 2,4-dichloro-5-methyl-
• 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

• Inchi： 1S/C8H5Cl2N3O2/c1-2-3-5(9)12-8(10)13-6(3)11-4(2)7(14)15/h1H3,(H,14,15)(H,11,12,13)
• InChI Key： RTUHMLDIQYQXCH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2C(C)=C(C(O)=O)NC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

Introduction to 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 2089769-97-9) and Its Applications in Modern Pharmaceutical Research

2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, identified by the CAS number 2089769-97-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents, particularly those targeting cancer and infectious diseases.

The structural features of 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid include two chlorine substituents at the 2 and 4 positions, a methyl group at the 5 position, and a carboxylic acid functional group at the 6 position. These substituents contribute to its reactivity and make it a valuable intermediate in synthetic chemistry. The pyrrolopyrimidine core is particularly interesting because it mimics natural nucleobases, allowing it to interact with biological macromolecules such as DNA and RNA.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The pyrrolopyrimidine scaffold has been extensively studied for its ability to inhibit enzymes involved in viral replication and tumor growth. For instance, derivatives of this compound have shown promise in inhibiting kinases, which are critical enzymes in many signaling pathways associated with cell proliferation and survival.

One of the most compelling aspects of 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid is its potential as a lead compound for drug discovery. Its structural flexibility allows for modifications that can enhance its binding affinity to target proteins while minimizing off-target effects. This characteristic is particularly important in the development of precision medicine, where tailored therapeutic agents are designed to interact specifically with disease-causing molecules.

Recent studies have highlighted the compound's role in inhibiting Janus kinases (JAKs), which are overexpressed in various inflammatory and autoimmune diseases. By targeting JAKs, 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid derivatives have demonstrated potential in reducing inflammation and modulating immune responses. This has opened up new avenues for treating conditions such as rheumatoid arthritis and psoriasis.

The carboxylic acid group at the 6 position of 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid also provides a handle for further chemical modifications. This functionality can be used to attach various pharmacophores or to link the compound to other molecules through amide or ester bonds. Such modifications can enhance solubility, improve bioavailability, or alter metabolic stability, making it an indispensable tool in medicinal chemistry.

Another area where this compound has shown promise is in the development of antitumor agents. Pyrrolopyrimidine derivatives have been found to inhibit enzymes such as thymidylate synthase (TS), which is crucial for DNA synthesis in cancer cells. By inhibiting TS, these compounds can disrupt DNA replication and induce apoptosis in tumor cells. The presence of chlorine atoms in 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid enhances its ability to interact with TS and other enzymes through halogen bonding interactions.

The synthesis of 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the pyrrolopyrimidine core efficiently. The introduction of chlorine atoms at specific positions has been achieved using chlorinating agents under controlled conditions to prevent unwanted side reactions.

In conclusion,2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 2089769-97-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid is poised to play a crucial role in advancing drug discovery and development efforts worldwide.